Cas no 2034573-78-7 (N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide)

• Product Name: N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide
• CAS No: 2034573-78-7
• MF: C₁₈H₁₄F₃NO₂S₂
• MW: 397.434472560883
• CID: 6570218
• PubChem ID: 119099250
• Update Time: 2025-06-08

N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide
• F6181-0143
• N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)-2-(trifluoromethyl)benzamide
• N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide
• 2034573-78-7
• N-(2-hydroxy-2,2-dithiophen-2-ylethyl)-2-(trifluoromethyl)benzamide
• AKOS026687053

• Inchi： 1S/C18H14F3NO2S2/c19-18(20,21)13-6-2-1-5-12(13)16(23)22-11-17(24,14-7-3-9-25-14)15-8-4-10-26-15/h1-10,24H,11H2,(H,22,23)
• InChI Key： URGCRDUGBAXIEZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CS1)(CNC(C1C=CC=CC=1C(F)(F)F)=O)O

Computed Properties

• Exact Mass: 397.04180552g/mol
• Monoisotopic Mass: 397.04180552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 106Ų

Additional information on N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide

Research Brief on N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide (CAS: 2034573-78-7)

In recent years, the compound N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide (CAS: 2034573-78-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a hydroxyethyl linker, bis-thiophene moieties, and a trifluoromethyl benzamide group, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis strategies, including nucleophilic substitution and amide coupling reactions, to construct the molecule efficiently. The presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a viable candidate for drug development. Additionally, the bis-thiophene moieties contribute to its unique electronic properties, which are being explored for applications in medicinal chemistry.

Recent in vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets. Preliminary data suggest that N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. This has sparked interest in its potential use as an anti-inflammatory agent. Furthermore, its interaction with cellular receptors has been investigated, revealing a possible role in targeting neurodegenerative diseases. These findings are supported by molecular docking studies, which highlight the compound's affinity for key binding sites.

Despite these promising results, challenges remain in the development of N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed in future studies. Current research is focused on structural modifications to enhance its drug-like properties while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(trifluoromethyl)benzamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity warrant further investigation to unlock its full therapeutic potential. Continued research and development efforts will be crucial in translating these findings into clinically viable treatments for various diseases.